CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)-
CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)-
3β-Hydroxychol-5-enoic Acid Methyl Ester is a derivative of 5-Cholenic acid-3β-ol, an selective inhibition of cyclic AMP-dependent protein kinase. 3β-Hydroxychol-5-enoic Acid Methyl Ester is a reactant used in the preparation of cholenoic acid based bile acids present in human biological fluids.
Brand Name:
Vulcanchem
CAS No.:
20231-57-6
VCID:
VC20841813
InChI:
InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h6,16,18-22,26H,5,7-15H2,1-4H3
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C25H40O3
Molecular Weight:
388.6 g/mol
CHOL-5-EN-24-oic acid, 3-hydroxy-, methyl ester, (3beta)-
CAS No.: 20231-57-6
Cat. No.: VC20841813
Molecular Formula: C25H40O3
Molecular Weight: 388.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3β-Hydroxychol-5-enoic Acid Methyl Ester is a derivative of 5-Cholenic acid-3β-ol, an selective inhibition of cyclic AMP-dependent protein kinase. 3β-Hydroxychol-5-enoic Acid Methyl Ester is a reactant used in the preparation of cholenoic acid based bile acids present in human biological fluids. |
|---|---|
| CAS No. | 20231-57-6 |
| Molecular Formula | C25H40O3 |
| Molecular Weight | 388.6 g/mol |
| IUPAC Name | methyl 4-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate |
| Standard InChI | InChI=1S/C25H40O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h6,16,18-22,26H,5,7-15H2,1-4H3 |
| Standard InChI Key | IMNIZYXAQQBADI-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
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